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Compound of Interest

Compound Name: 3-Chlorobenzenesulfonyl chloride

Cat. No.: B1346645

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of 3-
Chlorobenzenesulfonyl chloride. The information is curated for researchers, scientists, and
professionals in drug development, offering a consolidated resource for laboratory and
research applications.

Core Physical Properties

3-Chlorobenzenesulfonyl chloride is a colorless to light yellow liquid at room temperature,
though it can solidify into pale yellow crystals under colder conditions.[1] It possesses a
pungent and corrosive odor.[2] The compound is notable for its role as a reactive intermediate
in organic synthesis, particularly in the formation of sulfonamides, a critical functional group in
many pharmaceutical compounds.[1]

Quantitative Data Summary

The physical properties of 3-Chlorobenzenesulfonyl chloride are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula CeHaCl202S [3]
Molecular Weight 211.07 g/mol [3][4]
CAS Number 2888-06-4 [31[4]
Colorless to light yellow liquid
Appearance _ : [1][2]
or pale yellow crystalline solid
Melting Point -1.00 °C (272.15K) to 21 °C [1][3]
N ) 102-104 °C at 1 mmHg;
Boiling Point [11[3][4]
272.00 °C (545.15 K)
1.499 g/mL at 25 °C;
Density Approximately 1.49 g/cms3 to [11121[3114]

1.5900 g/cm3

Refractive Index

n20/D 1.568

[4]

Flash Point 110 °C (230.0 °F) - closed cup [4]
Soluble in organic solvents
such as ether, benzene,

Solubility chloroform, and [1][2]

dichloromethane.[1][2] Limited

solubility in water.[1]

Experimental Protocols

While specific experimental documentation for determining the physical properties of 3-

Chlorobenzenesulfonyl chloride is not readily available, standard organic chemistry

methodologies are applicable.

Melting Point Determination

The melting point can be determined by packing a small amount of the solid compound into a

capillary tube and heating it slowly in a melting point apparatus, such as a Thiele tube or a

digital Mel-Temp apparatus. The temperature range from the first sign of melting to the
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complete liguefaction of the sample is recorded. A sharp melting point range (typically 0.5-
1.0°C) is indicative of a pure compound.

Boiling Point Determination

The boiling point at reduced pressure can be determined using a distillation apparatus. For
atmospheric pressure, a small amount of the liquid is heated in a fusion tube with an inverted
sealed capillary tube. The temperature at which a rapid and continuous stream of bubbles
emerges from the capillary is recorded as the boiling point.

Density Determination

The density can be measured by weighing a known volume of the liquid. A pycnometer or a
graduated cylinder and a precision balance can be used. The density is calculated by dividing
the mass of the liquid by its volume.

Solubility Determination

To determine solubility, a small, measured amount of 3-Chlorobenzenesulfonyl chloride is
added to a test tube containing a specific solvent. The mixture is agitated, and the degree of
dissolution is observed. This can be done qualitatively or quantitatively at different
temperatures.

Synthesis Pathway

3-Chlorobenzenesulfonyl chloride can be synthesized through a multi-step process starting
from 3-chloroaniline. The following diagram illustrates a common synthetic route.
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3-Chloroaniline

Diazotization
(NaNOz2, HCl, 0-5 °C)

Y

3-Chlorobenzenediazonium chloride

Sulfonation
(S02, CuCl2)

4

3-Chlorobenzenesulfonyl chloride

Click to download full resolution via product page

Caption: Synthesis of 3-Chlorobenzenesulfonyl chloride from 3-Chloroaniline.
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Safety and Handling

3-Chlorobenzenesulfonyl chloride is a corrosive and hazardous chemical that requires
careful handling.[2][5] It causes severe skin burns and eye damage.[5][6] It is crucial to use
appropriate personal protective equipment (PPE), including gloves, eye protection, and
respiratory protection, especially when working in a poorly ventilated area.[1][5]

The compound is reactive with water and can release hydrochloric acid upon hydrolysis.[1][2]
Therefore, it should be stored in a cool, dry, and well-ventilated area away from moisture, heat
sources, and incompatible materials such as strong oxidizing agents and strong bases.[2][5]
Containers should be tightly sealed and made of corrosion-resistant materials.[2] In case of
contact, immediate medical attention is required. For skin contact, wash off immediately with
plenty of water after removing contaminated clothing.[5] For eye contact, rinse cautiously with
water for several minutes.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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